N-(2,5-dimethoxyphenyl)-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[3-[(2-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• InChI: InChI=1S/C21H19FN6O3S/c1-30-14-7-8-17(31-2)16(9-14)25-18(29)11-32-21-19-20(23-12-24-21)28(27-26-19)10-13-5-3-4-6-15(13)22/h3-9,12H,10-11H2,1-2H3,(H,25,29)
• InChI Key: BDBSTYIFINVWFY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC=NC3=C2N=NN3CC4=CC=CC=C4F
• Molecular Formula: C21H19FN6O3S
• Molecular Weight: 454.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H19FN6O3S and its molecular weight is 454.48. The purity is usually 95%.
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Scientific Research Applications

Radioligands for Imaging

One significant application is in the development of selective radioligands for imaging the translocator protein (18 kDa) using positron emission tomography (PET), with compounds such as DPA-714 showing promise due to the inclusion of a fluorine atom allowing for fluorine-18 labelling and in vivo imaging (Dollé et al., 2008).

Anticonvulsant and Antidepressant Activities

Further research into pyrido[2,3-d]pyrimidine derivatives has revealed potential anticonvulsant and antidepressant activities, with compounds showing significant efficacy in pharmacological evaluations compared to standard drugs (Zhang et al., 2016).

Antimicrobial and Antifungal Properties

Another area of application is in the synthesis of thieno and furopyrimidine derivatives exhibiting antimicrobial activities, which could provide new avenues for the treatment of infectious diseases (Hossain & Bhuiyan, 2009).

Anti-Inflammatory and Analgesic Agents

Compounds derived from benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines have been synthesized and evaluated for their COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities, offering potential new treatments for inflammation and pain (Abu‐Hashem et al., 2020).

Receptor Binding Studies

Research into amino derivatives of 1,2,3-triazolo[4,5-d]pyrimidines and their affinity towards A1 and A2A adenosine receptors demonstrates the potential for these compounds in modulating receptor activity, which could have implications for neurological and cardiovascular therapies (Betti et al., 1999).